Cas no 771530-43-9 (3-Amino-3-(3-bromothiophen-2-yl)propanamide)

• Product Name: 3-Amino-3-(3-bromothiophen-2-yl)propanamide
• CAS No: 771530-43-9
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• CID: 5746938
• PubChem ID: 79022023
• Update Time: 2025-07-15

3-Amino-3-(3-bromothiophen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1286073
• AKOS017560774
• 3-AMINO-3-(3-BROMOTHIOPHEN-2-YL)PROPANAMIDE
• 771530-43-9
• 2-Thiophenepropanamide, β-amino-3-bromo-
• 3-Amino-3-(3-bromothiophen-2-yl)propanamide

• Inchi： 1S/C7H9BrN2OS/c8-4-1-2-12-7(4)5(9)3-6(10)11/h1-2,5H,3,9H2,(H2,10,11)
• InChI Key： VVRVFJGWAMNALR-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(CC(N)=O)N

Computed Properties

• Exact Mass: 247.96190g/mol
• Monoisotopic Mass: 247.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.664±0.06 g/cm3(Predicted)
• Boiling Point: 454.7±45.0 °C(Predicted)
• pka: 16.03±0.40(Predicted)

Additional information on 3-Amino-3-(3-bromothiophen-2-yl)propanamide

Introduction to 3-Amino-3-(3-bromothiophen-2-yl)propanamide (CAS No. 771530-43-9)

3-Amino-3-(3-bromothiophen-2-yl)propanamide is a specialized organic compound with the chemical formula C₁₀H₁₂NBrS. As indicated by its name, this molecule features a thiophene ring substituted with a bromine atom at the 3-position and an amide functional group linked to a propyl chain. The presence of both an amino group and a bromothiophene moiety makes it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The unique structural attributes of this compound have garnered interest in recent years due to its potential applications in medicinal chemistry.

The CAS No. 771530-43-9 uniquely identifies this compound in scientific literature and industrial databases, ensuring precise referencing and differentiation from other molecules with similar structures. This numerical identifier is crucial for researchers and manufacturers who rely on exact chemical specifications for their work.

In the realm of pharmaceutical research, 3-amino-3-(3-bromothiophen-2-yl)propanamide has been explored as a building block for more complex drug candidates. Thiophene derivatives are well-documented for their biological activity, often exhibiting properties that make them suitable for treating various diseases, including infectious disorders and neurological conditions. The bromine substituent on the thiophene ring enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations enable the creation of diverse molecular architectures, which can be screened for pharmacological efficacy.

Recent studies have highlighted the significance of 3-amino-3-(3-bromothiophen-2-yl)propanamide in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancers. By incorporating the bromothiophene scaffold into kinase inhibitors, researchers aim to develop molecules that can selectively target aberrant signaling networks. The amide group in 3-amino-3-(3-bromothiophen-2-yl)propanamide provides a site for hydrogen bonding interactions with the kinase active site, improving binding affinity and therapeutic potential.

The bromothiophen-2-yl moiety is particularly noteworthy due to its ability to participate in metal-catalyzed reactions, which are frequently employed in drug discovery. For instance, palladium-catalyzed cross-coupling reactions allow for the introduction of aryl or heteroaryl groups at various positions along the molecular framework. This flexibility is essential for optimizing drug-like properties such as solubility, metabolic stability, and cell permeability.

Moreover, 3-amino-3-(3-bromothiophen-2-yl)propanamide has been investigated in the context of material science applications. Thiophene-based compounds are known for their semiconducting properties, making them suitable for organic electronics and photovoltaic devices. The bromine atom serves as an anchoring point for further modifications, enabling the design of tailored materials with specific electronic characteristics.

In terms of synthetic methodologies, researchers have developed efficient routes to 3-amino-3-(3-bromothiophen-2-yl)propanamide, leveraging modern techniques such as transition-metal catalysis and flow chemistry. These advancements have not only improved yield but also reduced environmental impact by minimizing waste generation. Such innovations align with the growing emphasis on sustainable practices within the chemical industry.

The biological activity of 3-amino-3-(3-bromothiophen-2-yl)propanamide has been further explored through computational modeling and high-throughput screening (HTS). Computational studies have predicted potential binding interactions between this compound and target proteins, providing insights into its mechanism of action. HTS campaigns have identified derivatives with enhanced potency against specific biological pathways, paving the way for structure-based drug design.

Industrial applications of CAS No 771530-43-9 include its use as a precursor in the manufacture of specialty chemicals and fine intermediates. The demand for high-purity compounds like this one continues to rise as industries strive to meet stringent quality standards in pharmaceuticals and agrochemicals.

Future research directions may focus on expanding the chemical space accessible through modifications of 3-amino-3-(3-bromothiophen-2-yl)propanamide. For example, introducing additional functional groups or exploring different substituents on the thiophene ring could yield novel compounds with unforeseen biological activities. Additionally, green chemistry approaches may be adopted to develop more environmentally benign synthetic routes.

In conclusion, 3-Amino - 33333333333333333333333(33 - 33 - 33 ) propanamide (CAS No . 771530 - 43 - 9 ) is a versatile compound with significant potential across multiple domains , including pharmaceutical research , material science , and industrial chemistry . Its unique structural features make it an attractive candidate for further exploration , offering opportunities to develop innovative solutions in medicine and technology . p >